Cas no 134833-83-3 (2-Bromo-N-methoxy-N-methylacetamide)

• Product Name: 2-Bromo-N-methoxy-N-methylacetamide
• CAS No: 134833-83-3
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• MDL: MFCD11044961
• CID: 877548
• PubChem ID: 10866961
• Update Time: 2025-06-10

2-Bromo-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-N-METHOXY-N-METHYL ACETAMIDE
• 2-bromo-N-methoxy-N-methyl-acetamide
• Acetamide,2-bromo-N-methoxy-N-methyl
• N-methoxy-N-methyl-2-bromoacetamide
• N-methoxy-N-methylbromoacetamide
• N-methyl-N-methoxy 2-bromoacetamide
• G62658
• STL557290
• DTXSID50446373
• n-methoxy-n-methyl-2-bromo-ethanamide
• bromo-N-methyl-N-methoxy-acetamide
• 2-Bromo-N-methoxy-N-methylacetamide
• SCHEMBL2166384
• DB-203228
• BBL103480
• SY319862
• MS-20635
• MFCD11044961
• 134833-83-3
• AKOS012992120
• EN300-1252475
• Acetamide, 2-bromo-N-methoxy-N-methyl-
• GKJMVMJIDBDPDZ-UHFFFAOYSA-N

• MDL： MFCD11044961
• Inchi： 1S/C4H8BrNO2/c1-6(8-2)4(7)3-5/h3H2,1-2H3
• InChI Key： GKJMVMJIDBDPDZ-UHFFFAOYSA-N
• SMILES： BrCC(N(C)OC)=O

Computed Properties

• Exact Mass: 180.97400
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data avaiable
• PSA: 29.54000
• LogP: 0.40110

2-Bromo-N-methoxy-N-methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-methoxy-N-methylacetamide

Comprehensive Overview of 2-Bromo-N-methoxy-N-methylacetamide (CAS No. 134833-83-3)

2-Bromo-N-methoxy-N-methylacetamide (CAS No. 134833-83-3) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and specialty chemical applications. Its molecular structure, featuring a bromoacetamide core with N-methoxy-N-methyl substitution, makes it a valuable intermediate for amide coupling reactions and peptide modifications. The compound's unique reactivity has garnered attention in recent years, particularly in the development of bioconjugation techniques and prodrug formulations, aligning with growing industry demands for targeted drug delivery systems.

In pharmaceutical research, 2-Bromo-N-methoxy-N-methylacetamide serves as a key building block for protease inhibitors and kinase modulators, addressing current therapeutic challenges in oncology and inflammatory diseases. The Weinreb amide moiety (N-methoxy-N-methyl) enhances its utility in controlled carbonyl reductions, a feature frequently searched by synthetic chemists exploring stereoselective synthesis methods. Recent publications highlight its role in click chemistry applications, particularly in creating biocompatible crosslinkers for biomaterial engineering – a hot topic in regenerative medicine research.

The compound's stability profile and solubility characteristics make it particularly valuable for high-throughput screening applications. Analytical studies using HPLC-MS and NMR spectroscopy confirm its purity and reactivity, which are critical parameters for researchers investigating structure-activity relationships (SAR). Current market trends show increased demand for 134833-83-3 in academic and industrial laboratories focusing on fragment-based drug discovery, as evidenced by rising search volumes for "bromoacetamide derivatives" and "N-alkoxy amides" in scientific databases.

From a synthetic chemistry perspective, 2-Bromo-N-methoxy-N-methylacetamide offers distinct advantages in protecting group strategies and multi-step synthesis protocols. Its compatibility with various organometallic reagents enables diverse transformations, frequently discussed in forums about green chemistry approaches. The compound's electrophilic bromine center allows selective alkylation reactions, making it relevant to current research in protein labeling and biomarker development – areas experiencing significant growth in diagnostic applications.

Quality control specifications for CAS 134833-83-3 typically require ≥98% purity by GC analysis, with strict limits on residual solvents. Storage recommendations emphasize protection from moisture and light to maintain stability, considerations increasingly important for researchers investigating long-term compound stability in drug development pipelines. The compound's crystalline form and melting point characteristics (typically 45-50°C) are frequently examined parameters in polymorphism studies, a trending topic in pharmaceutical formulation science.

Recent patent analyses reveal growing applications of 2-Bromo-N-methoxy-N-methylacetamide in biodegradable polymer synthesis and smart material development. These innovations respond to industry needs for environmentally friendly alternatives in material science, correlating with increased searches for "sustainable chemical intermediates." The compound's dual functionality as both electrophile and nucleophile acceptor makes it particularly valuable in cascade reaction designs, a focus area in modern catalysis research.

Safety assessments confirm that proper handling of 2-Bromo-N-methoxy-N-methylacetamide requires standard laboratory precautions, with particular attention to skin protection and ventilation control. These protocols align with current best practices in laboratory safety management, a subject of heightened interest following recent industry emphasis on occupational health standards. The compound's molecular weight (196.04 g/mol) and logP value (estimated 0.89) are frequently referenced parameters in ADMET prediction models, crucial for early-stage drug discovery programs.

In analytical applications, 134833-83-3 demonstrates excellent compatibility with reverse-phase chromatography systems, making it suitable for method development in quality control laboratories. Researchers frequently investigate its UV absorption characteristics (λmax ~210 nm) when developing analytical detection methods, a technical aspect often queried in chromatography forums. The compound's fragmentation pattern in mass spectrometry provides distinctive markers for compound identification, supporting its use in metabolite profiling studies.

Market availability of 2-Bromo-N-methoxy-N-methylacetamide has expanded significantly to meet growing demand from contract research organizations (CROs) and academic institutions. Current pricing trends reflect its classification as a specialty chemical, with bulk purchasing options becoming more prevalent – a response to increased usage in combinatorial chemistry applications. Suppliers frequently highlight its application in parallel synthesis platforms, addressing the pharmaceutical industry's need for diverse compound libraries.

Future research directions for CAS 134833-83-3 may explore its potential in photoredox catalysis and electrochemical synthesis, emerging fields with growing publication rates. The compound's structural features suggest possible utility in metal-organic framework (MOF) construction and molecular imprinting technologies, areas gaining traction in materials science. These potential applications align with broader scientific trends toward functional nanomaterials and precision chemistry, ensuring continued relevance of this versatile intermediate in cutting-edge research.